![molecular formula C10H7ClF3N5O B214261 N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-tetraazol-1-yl)acetamide](/img/structure/B214261.png)
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-tetraazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-tetraazol-1-yl)acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTAP is a tetrazole-based compound that has been found to be an effective antagonist of the μ-opioid receptor, which makes it a promising candidate for use in the treatment of opioid addiction and pain management.
Mechanism of Action
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-tetraazol-1-yl)acetamide acts as an antagonist of the μ-opioid receptor, which is a G protein-coupled receptor that is responsible for the effects of opioid drugs. When opioids bind to the μ-opioid receptor, it activates a signaling pathway that leads to the release of dopamine, which is responsible for the euphoric effects of opioids. This compound blocks the μ-opioid receptor, preventing opioids from binding and activating the signaling pathway.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. In animal models, this compound has been found to reduce the rewarding effects of opioids, which is a key factor in addiction. This compound has also been found to reduce the respiratory depression caused by opioids, which is a major cause of opioid-related deaths.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-tetraazol-1-yl)acetamide is its high purity and ease of synthesis. This compound can be synthesized in large quantities with a purity of over 98%. This makes it an ideal candidate for use in lab experiments.
One of the limitations of this compound is its specificity for the μ-opioid receptor. This compound does not bind to other opioid receptors, which limits its potential applications in pain management and addiction treatment.
Future Directions
There are several future directions for research on N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-tetraazol-1-yl)acetamide. One area of research is the development of more specific and potent antagonists of the μ-opioid receptor. Another area of research is the study of this compound in combination with other drugs for the treatment of opioid addiction and pain management. Finally, the potential use of this compound in the treatment of other neurological disorders such as depression and anxiety is an area of interest for future research.
Conclusion
In conclusion, this compound is a promising compound with potential applications in the treatment of opioid addiction and pain management. Its ease of synthesis, high purity, and specificity for the μ-opioid receptor make it an ideal candidate for use in lab experiments. Further research is needed to fully understand the potential of this compound in these fields and to develop more specific and potent antagonists of the μ-opioid receptor.
Synthesis Methods
The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-tetraazol-1-yl)acetamide involves the reaction of 2-chloro-5-trifluoromethylphenyl isocyanate with 1H-tetrazole-1-acetic acid in the presence of a base. The reaction yields this compound as a white crystalline solid with a purity of over 98%. The synthesis of this compound is relatively simple and can be scaled up to produce large quantities of the compound.
Scientific Research Applications
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1H-tetraazol-1-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the treatment of opioid addiction. This compound has been found to be an effective antagonist of the μ-opioid receptor, which is the primary target of opioid drugs. By blocking the μ-opioid receptor, this compound can prevent the effects of opioids such as euphoria, respiratory depression, and addiction.
This compound has also been studied for its potential use in pain management. The μ-opioid receptor is involved in the perception of pain, and this compound has been found to be effective in reducing pain in animal models. This compound has also been found to have fewer side effects than traditional opioid drugs, making it a safer alternative for pain management.
properties
Molecular Formula |
C10H7ClF3N5O |
---|---|
Molecular Weight |
305.64 g/mol |
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(tetrazol-1-yl)acetamide |
InChI |
InChI=1S/C10H7ClF3N5O/c11-7-2-1-6(10(12,13)14)3-8(7)16-9(20)4-19-5-15-17-18-19/h1-3,5H,4H2,(H,16,20) |
InChI Key |
WOKXAYXGAPFENX-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1C(F)(F)F)NC(=O)CN2C=NN=N2)Cl |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)NC(=O)CN2C=NN=N2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.